Cas no 76858-78-1 (1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one)

1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one structure
76858-78-1 structure
Product Name:1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
CAS No:76858-78-1
MF:C10H10N2O2
MW:190.198602199554
CID:537125
PubChem ID:10307916
Update Time:2025-04-19

1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Chemical and Physical Properties

Names and Identifiers

    • 3H-Pyrazol-3-one, 2,4-dihydro-2-(4-hydroxyphenyl)-5-methyl-
    • 2-(4-hydroxyphenyl)-5-methyl-4H-pyrazol-3-one
    • 1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one
    • A903280
    • 1-(4-hydroxyphenyl)-3-methyl-1H-pyrazol-5(4H)-one
    • 76858-78-1
    • 2-(4-Hydroxyphenyl)-5-methyl-2,4-dihydro-3H-pyrazol-3-one
    • DTXSID50437887
    • SCHEMBL4661670
    • Inchi: 1S/C10H10N2O2/c1-7-6-10(14)12(11-7)8-2-4-9(13)5-3-8/h2-5,13H,6H2,1H3
    • InChI Key: UAJMXYVLALDCCI-UHFFFAOYSA-N
    • SMILES: O=C1CC(C)=NN1C1C=CC(=CC=1)O

Computed Properties

  • Exact Mass: 190.074227566g/mol
  • Monoisotopic Mass: 190.074227566g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 1
  • Complexity: 267
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.9
  • Topological Polar Surface Area: 52.9Ų

1-(4-hydroxyphenyl)-3-methyl-4,5-dihydro-1H-pyrazol-5-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-1296663-0.05g
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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Enamine
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